Cas no 406679-59-2 (Benzoic acid-d)

• Product Name: Benzoic acid-d
• CAS No: 406679-59-2
• MF: C₇H₆O₂
• MW: 123.127503871918
• CID: 2602162
• PubChem ID: 13000560
• Update Time: 2025-04-21

Benzoic acid-d Chemical and Physical Properties

Names and Identifiers

• deuterio benzoate
• benzoic acid-d1
• 406679-59-2
• DTXSID40514712
• (O-~2~H)Benzoic acid
• 1005-01-2
• Benzoic acid-d, 98 atom % D
• Benzoic acid-d
• DTXCID00465519

• Inchi： 1S/C7H6O2/c8-7(9)6-4-2-1-3-5-6/h1-5H,(H,8,9)/i/hD
• InChI Key： WPYMKLBDIGXBTP-DYCDLGHISA-N
• SMILES： O([2H])C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 123.043056176g/mol
• Monoisotopic Mass: 123.043056176g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Benzoic acid-d Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：